Cas no 1891059-93-0 (Flavin Adenine Dinucleotide Disodium Salt n-Hydrate)

• Product Name: Flavin Adenine Dinucleotide Disodium Salt n-Hydrate
• CAS No: 1891059-93-0
• MF: C₂₇H₃₆N₉NaO₁₆P₂
• MW: 827.562738418579
• MDL: MFCD08277021
• CID: 4552554
• PubChem ID: 16219365
• Update Time: 2025-11-02

Flavin Adenine Dinucleotide Disodium Salt n-Hydrate Chemical and Physical Properties

Names and Identifiers

• Flavin adenine dinucleotide disodium salt hydrate
• KANAMYCIN A DISULFATE SALT DIHYDRATE
• CANAMYCIN A DISULFATE SALT DIHYDRATE
• FLAVIN ADENINE DINUCLEOTIDE DISODIUM SALT DIHYDRATE
• FLAVIN ADENINE DINUCLEOTIDE DISODIUM SALT N-HYDRATE
• FLAVIN ADENINE DINUCLEOTIDE NA-SALT
• FLAVINE ADENINE DINUCLEOTIDE DISODIUM SALT DIHYDRATE
• Flavin Adenine Dinucleotide DiSodium Salt xhydrate
• H10519
• FAD
• Flavin adenine dinucleotide disodium salt hydrate, >=90% (HPLC)
• Flavin adenine dinucleotide disodium salt hydrate, >=95% (HPLC), powder
• disodium;[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl] [(2R,3S,4S)-5-(7,8-dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)-2,3,4-trihydroxypentyl] phosphate;hydrate
• Riboflavin 5'-adenosine diphosphate disodium salt
• MFCD08277021
• 146-14-5 (anhydrous)
• DISODIUM HYDRATE [(2R,3S,4R,5R)-5-(6-AMINOPURIN-9-YL)-3,4-DIHYDROXYOXOLAN-2-YL]METHYL [(2R,3S,4S)-5-{7,8-DIMETHYL-2,4-DIOXO-3H-BENZO[G]PTERIDIN-10-YL}-2,3,4-TRIHYDROXYPENTYL PHOSPHONATO]OXYPHOSPHONATE
• 1261238-16-7
• 1891059-93-0
• FAD-Na2
• AKOS025312538
• Flavinadeninedinucleotidedisodiumsalthydrate
• Flavin adenine dinucleotide disodium salt hydrate, suitable for cell culture, BioReagent
• Flavin Adenine Dinucleotide Disodium Salt n-Hydrate

• MDL： MFCD08277021
• Inchi： 1S/C27H33N9O15P2.Na.H2O.H/c1-10-3-12-13(4-11(10)2)35(24-18(32-12)25(42)34-27(43)33-24)5-14(37)19(39)15(38)6-48-52(44,45)51-53(46,47)49-7-16-20(40)21(41)26(50-16)36-9-31-17-22(28)29-8-30-23(17)36;;;/h3-4,8-9,14-16,19-21,26,37-41H,5-7H2,1-2H3,(H,44,45)(H,46,47)(H2,28,29,30)(H,34,42,43);;1H2;/t14-,15+,16+,19-,20+,21+,26+;;;/m0.../s1
• InChI Key： GESLNNFFDYWOKQ-UJXBNFGUSA-N
• SMILES： C(N1C2=CC(C)=C(C)C=C2N=C2C(NC(=O)N=C12)=O)[C@H](O)[C@H](O)[C@H](O)COP(O)(=O)OP(O)(=O)OC[C@@H]1[C@H]([C@@H](O)[C@H](N2C=NC3=C(N=CN=C23)N)O1)O.[NaH].O

Computed Properties

• Exact Mass: 847.13158856g/mol
• Monoisotopic Mass: 847.13158856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 56
• Rotatable Bond Count: 13
• Complexity: 1550
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 363Ų

Experimental Properties

• Solubility: Soluble in water (50 mg/ml).

Flavin Adenine Dinucleotide Disodium Salt n-Hydrate Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Flavin nucleotides Flavin nucleotides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Flavin nucleotides

Additional information on Flavin Adenine Dinucleotide Disodium Salt n-Hydrate

Flavin Adenine Dinucleotide Disodium Salt n-Hydrate (CAS 1891059-93-0): A Comprehensive Guide to This Vital Coenzyme

In the realm of biochemical research and pharmaceutical applications, Flavin Adenine Dinucleotide Disodium Salt n-Hydrate (CAS 1891059-93-0) stands as a critical coenzyme that plays a pivotal role in numerous metabolic processes. This compound, often abbreviated as FAD Disodium Salt Hydrate, is a derivative of flavin adenine dinucleotide, a redox-active cofactor associated with various flavoproteins. Its unique chemical structure and biological significance make it indispensable in both research and industrial settings.

The molecular formula of Flavin Adenine Dinucleotide Disodium Salt n-Hydrate reflects its composition as a hydrated disodium salt, enhancing its stability and solubility for laboratory use. Researchers frequently employ this compound in studies related to cellular respiration, energy metabolism, and enzyme kinetics, particularly in investigations of flavoprotein-dependent reactions. The hydrous nature of this formulation (n-Hydrate) ensures optimal performance in aqueous solutions, making it particularly valuable for in vitro studies.

Recent scientific trends have highlighted the importance of FAD Disodium Salt Hydrate in cutting-edge research areas such as mitochondrial function studies, neurodegenerative disease research, and aging-related metabolic investigations. These applications align with current health and wellness trends that emphasize cellular energy production and metabolic optimization. The compound's role in electron transport chains makes it particularly relevant to studies exploring bioenergetics and oxidative stress, topics of growing interest in both scientific and general health communities.

From a biochemical perspective, Flavin Adenine Dinucleotide Disodium Salt serves as a crucial component in numerous enzymatic reactions, particularly those involving oxidation-reduction processes. Its reduced form, FADH2, plays a vital role in ATP production through the electron transport chain. This fundamental biological function has led to increased research into potential applications for metabolic disorders and energy metabolism dysfunctions, areas that receive significant attention in contemporary medical research.

The pharmaceutical industry utilizes FAD Disodium Salt Hydrate (CAS 1891059-93-0) in various applications, including drug formulation and enzyme stabilization. Its consistent quality and reliable performance make it a preferred choice for manufacturers developing diagnostic kits and research reagents. Current market analyses indicate growing demand for high-purity flavin adenine dinucleotide derivatives, driven by expanding research in personalized medicine and nutraceutical development.

Quality control represents a critical aspect of Flavin Adenine Dinucleotide Disodium Salt n-Hydrate production. Reputable suppliers ensure rigorous testing for purity, moisture content, and biological activity, meeting the exacting standards required for research and pharmaceutical applications. Analytical techniques such as HPLC, mass spectrometry, and spectrophotometry are routinely employed to verify the compound's specifications, addressing researchers' concerns about reagent consistency and reproducibility.

Storage and handling of FAD Disodium Salt Hydrate require specific conditions to maintain stability. The compound is typically stored at controlled temperatures, protected from light and moisture, to preserve its redox properties. These handling protocols align with current laboratory best practices for sensitive biochemical reagents, reflecting the compound's importance in critical research applications.

Emerging research directions for Flavin Adenine Dinucleotide Disodium Salt include investigations into its potential role in cellular signaling pathways and gene expression regulation. These novel applications demonstrate the compound's expanding relevance in modern biochemistry and molecular biology. The scientific community continues to explore new facets of this versatile coenzyme, with recent publications highlighting its involvement in unexpected biological processes.

From a commercial perspective, the global market for FAD Disodium Salt Hydrate shows steady growth, particularly in regions with strong biotechnology and pharmaceutical sectors. Suppliers emphasize the importance of reliable sourcing and consistent quality, as researchers increasingly demand reagents with guaranteed performance characteristics. This market trend reflects the compound's critical role in advancing biochemical research and therapeutic development.

In educational settings, Flavin Adenine Dinucleotide Disodium Salt n-Hydrate serves as an important teaching tool for demonstrating redox biochemistry principles. Its distinct yellow color and well-characterized redox behavior make it ideal for classroom demonstrations and student laboratory experiments, contributing to its widespread use in academic institutions worldwide.

The future of FAD Disodium Salt Hydrate research appears promising, with potential applications in biocatalysis, biofuel cell technology, and advanced diagnostic systems. These developing applications position the compound at the forefront of interdisciplinary research combining biochemistry, materials science, and engineering. As scientific understanding of metabolic networks deepens, the importance of this essential coenzyme continues to grow.

For researchers considering Flavin Adenine Dinucleotide Disodium Salt for their studies, careful attention to experimental conditions is essential. Factors such as pH, temperature, and cofactor concentrations can significantly influence results, requiring methodical optimization. These considerations reflect the compound's sensitivity and the precision required in modern biochemical research.

In conclusion, Flavin Adenine Dinucleotide Disodium Salt n-Hydrate (CAS 1891059-93-0) represents a fundamental biochemical tool with diverse applications across research, pharmaceutical, and educational domains. Its continued relevance in emerging scientific fields ensures its position as a vital reagent for advancing our understanding of biological systems and developing innovative therapeutic approaches.